1-[4-(dimethylamino)benzyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[[4-(dimethylamino)phenyl]methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C15H23N3O/c1-17(2)14-7-5-12(6-8-14)10-18-9-3-4-13(11-18)15(16)19/h5-8,13H,3-4,9-11H2,1-2H3,(H2,16,19)
• InChI Key: UDAPQOIBUZOPLD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN2CCCC(C2)C(=O)N
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

1-[4-(dimethylamino)benzyl]-3-piperidinecarboxamide is a chemical compound that has been studied extensively in scientific research. It is commonly referred to as DPA, and its chemical formula is C17H26N2O. DPA has been shown to have various biochemical and physiological effects, making it a valuable tool in laboratory experiments.

Mechanism of Action

The mechanism of action of DPA involves its interaction with ion channels and G protein-coupled receptors. DPA has been shown to modulate the activity of voltage-gated ion channels by increasing their open probability. It has also been shown to selectively activate certain G protein-coupled receptors by binding to their allosteric sites.
Biochemical and Physiological Effects:
DPA has various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine and norepinephrine. It has also been shown to inhibit the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. DPA has also been shown to increase the activity of certain enzymes, such as protein kinase C.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DPA in lab experiments is its ability to selectively modulate the activity of ion channels and G protein-coupled receptors. This allows researchers to study the specific effects of these channels and receptors without affecting other cellular processes. However, one limitation of using DPA is its potential toxicity. DPA has been shown to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving DPA. One area of research is the development of new analogs of DPA that have improved selectivity and reduced toxicity. Another area of research is the study of the long-term effects of DPA on cellular processes. Additionally, DPA could be used in the development of new drugs for the treatment of various diseases, such as Parkinson's disease and depression.
Conclusion:
In conclusion, 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxamide is a valuable tool in scientific research. Its ability to selectively modulate the activity of ion channels and G protein-coupled receptors makes it a useful tool in the study of these channels and receptors. While there are limitations to its use, there are several future directions for research involving DPA that could lead to new discoveries and treatments for various diseases.

Scientific Research Applications

DPA has been used in various scientific research applications. One of its primary uses is in the study of ion channels. DPA has been shown to modulate the activity of voltage-gated ion channels, making it a valuable tool in the study of these channels. DPA has also been used in the study of G protein-coupled receptors. It has been shown to selectively activate certain G protein-coupled receptors, making it a useful tool in the study of these receptors.